Cas no 1951441-83-0 (N-Trifluoroacetyl (2-tosyloxy)ethylamine)

• Product Name: N-Trifluoroacetyl (2-tosyloxy)ethylamine
• CAS No: 1951441-83-0
• MF: C₁₁H₁₂F₃NO₄S
• MW: 311.277492523193
• CID: 4630965
• Update Time: 2025-07-21

N-Trifluoroacetyl (2-tosyloxy)ethylamine Chemical and Physical Properties

Names and Identifiers

• N-Trifluoroacetyl (2-tosyloxy)ethylamine
• 2-[(2,2,2-trifluoroacetyl)amino]ethyl 4-methylbenzenesulfonate

• Inchi： 1S/C11H12F3NO4S/c1-8-2-4-9(5-3-8)20(17,18)19-7-6-15-10(16)11(12,13)14/h2-5H,6-7H2,1H3,(H,15,16)
• InChI Key： HZUDKEGCRKJFOG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCNC(C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 422
• XLogP3: 2
• Topological Polar Surface Area: 80.8

Additional information on N-Trifluoroacetyl (2-tosyloxy)ethylamine

Introduction to N-Trifluoroacetyl (2-tosyloxy)ethylamine and Its Applications in Modern Chemical Biology

N-Trifluoroacetyl (2-tosyloxy)ethylamine, a compound with the CAS number 1951441-83-0, represents a significant advancement in the field of chemical biology. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its versatile applications in pharmaceutical research and development. The trifluoroacetyl and tosyloxy functional groups contribute to its reactivity and stability, making it a valuable intermediate in the synthesis of complex molecules.

The N-Trifluoroacetyl (2-tosyloxy)ethylamine molecule is particularly notable for its role in the synthesis of bioactive peptides and small molecules. Its ability to act as a protecting group for amine functionalities has been exploited in various synthetic protocols, enhancing the efficiency and yield of target compounds. In recent studies, this compound has been utilized in the development of novel therapeutic agents targeting neurological disorders. The trifluoroacetyl moiety, known for its metabolic stability, ensures that the resulting drug candidates exhibit prolonged half-lives, thereby improving their pharmacokinetic profiles.

One of the most compelling aspects of N-Trifluoroacetyl (2-tosyloxy)ethylamine is its utility in peptide coupling reactions. The tosyloxy group provides a stable leaving group that can be selectively removed under mild conditions, facilitating the formation of amide bonds without compromising the integrity of other functional groups. This feature has been particularly advantageous in solid-phase peptide synthesis (SPPS), where orthogonal conditions are often required to achieve high yields and purity.

Recent advancements in computational chemistry have further highlighted the importance of N-Trifluoroacetyl (2-tosyloxy)ethylamine in drug design. Molecular modeling studies have demonstrated that the trifluoroacetyl group can enhance binding affinity by participating in hydrophobic interactions and dipole-dipole interactions with biological targets. This insight has led to the development of more effective inhibitors for enzymes involved in cancer metabolism. For instance, researchers have successfully incorporated this moiety into kinase inhibitors, which have shown promising results in preclinical trials.

The role of N-Trifluoroacetyl (2-tosyloxy)ethylamine extends beyond peptide synthesis; it also serves as a key intermediate in the preparation of heterocyclic compounds. Heterocycles are fundamental structures in many pharmaceuticals, and their synthesis often requires specialized reagents. The trifluoroacetyl group, being electron-withdrawing, can influence the electronic properties of adjacent functional groups, thereby modulating reactivity and selectivity. This property has been leveraged in the development of novel antiviral agents, where precise control over molecular architecture is crucial.

In addition to its synthetic applications, N-Trifluoroacetyl (2-tosyloxy)ethylamine has found utility in analytical chemistry. Its distinct spectroscopic properties make it an excellent probe for studying amine-reactive environments. NMR spectroscopy, in particular, has been used to investigate the coordination chemistry of this compound with metal ions, providing insights into potential catalytic applications.

The growing interest in green chemistry principles has also influenced the use of N-Trifluoroacetyl (2-tosyloxy)ethylamine. Efforts are underway to develop synthetic routes that minimize waste and reduce energy consumption. One such approach involves the use of catalytic methods that enhance reaction efficiency while maintaining high selectivity. These advancements align with global initiatives to promote sustainable chemical practices.

The future prospects for N-Trifluoroacetyl (2-tosyloxy)ethylamine are promising, with ongoing research exploring its potential in emerging fields such as nanomedicine and materials science. Its unique properties make it a candidate for developing novel materials with tailored functionalities. For example, researchers are investigating its incorporation into polymer matrices to enhance drug delivery systems.

In conclusion, N-Trifluoroacetyl (2-tosyloxy)ethylamine is a multifaceted compound with significant implications for chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its role in developing novel therapeutics underscore its importance. As scientific understanding evolves, it is likely that new applications for this compound will continue to emerge, further solidifying its place as a cornerstone of modern chemical biology.